Cas no 42728-62-1 (4-Chloromethylbenzophenone)

4-Chloromethylbenzophenone is a versatile organic compound primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its key structural features include a reactive chloromethyl group and a benzophenone moiety, enabling its use in cross-coupling reactions, alkylations, and as a precursor for further functionalization. The compound exhibits high purity and stability under standard conditions, making it suitable for precise synthetic applications. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks, particularly in the development of active pharmaceutical ingredients (APIs) and photoactive materials. Careful handling is advised due to its potential lachrymatory properties.
4-Chloromethylbenzophenone structure
4-Chloromethylbenzophenone structure
Product Name:4-Chloromethylbenzophenone
CAS No:42728-62-1
MF:C14H11ClO
MW:230.689543008804
MDL:MFCD04039476
CID:928377
PubChem ID:3016376
Update Time:2025-05-24

4-Chloromethylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • 4-Chloromethylbenzophenone
    • [4-(chloromethyl)phenyl]-phenylmethanone
    • 4-(Chloromethyl)benzophenone
    • 4-benzoylbenzyl chloride
    • 4-Chlormethyl-benzophenon
    • EINECS 255-921-2
    • p-Benzoylbenzyl Chloride
    • p-chloromethylbenzophenone
    • Phenyl-(4-chlormethyl-phenyl)-keton
    • AK175814
    • 4-benzoyl-benzyl chloride
    • PXFOBPPTJQWHRN-UHFFFAOYSA-N
    • [4-(Chloromethyl)phenyl]phenyl-methanone
    • [4-(chloromethyl)phenyl]-phenyl-methanone
    • [4-(CHLOROMETHYL)PHENYL](PHENYL)METHANONE
    • AS-59354
    • MFCD04039476
    • A872830
    • DTXSID60195406
    • CS-0060486
    • DB-305862
    • (4-(chloromethyl)phenyl)(phenyl)methanone
    • SY333634
    • 42728-62-1
    • NS00031230
    • W-200370
    • SCHEMBL1534350
    • AKOS025402666
    • GEO-02669
    • MDL: MFCD04039476
    • Inchi: 1S/C14H11ClO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h1-9H,10H2
    • InChI Key: PXFOBPPTJQWHRN-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.05000
  • Monoisotopic Mass: 230.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.7

Experimental Properties

  • Melting Point: 52°C
  • PSA: 17.07000
  • LogP: 3.65640

4-Chloromethylbenzophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4-Chloromethylbenzophenone Pricemore >>

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Additional information on 4-Chloromethylbenzophenone

Comprehensive Guide to 4-Chloromethylbenzophenone (CAS No. 42728-62-1): Properties, Applications, and Industry Insights

4-Chloromethylbenzophenone (CAS No. 42728-62-1), a versatile organic compound, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. This benzophenone derivative is characterized by its unique molecular structure, combining a chloromethyl group with a benzophenone backbone, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for "4-Chloromethylbenzophenone synthesis" or "CAS 42728-62-1 suppliers," reflecting its commercial and scientific relevance.

The compound's chemical properties include a molecular weight of 230.68 g/mol and a melting point range of 72–75°C. Its reactivity stems from the active chloromethyl group, which participates in nucleophilic substitution reactions, enabling the creation of complex molecules. Recent trends show growing interest in "green chemistry approaches for 4-Chloromethylbenzophenone" as industries prioritize sustainable synthesis methods. The compound's role in producing UV stabilizers and photoinitiators aligns with the booming demand for advanced materials in coatings and adhesives.

In pharmaceutical applications, 4-Chloromethylbenzophenone serves as a precursor for drug intermediates, particularly in antihistamines and CNS-active compounds. Patent databases reveal a surge in innovations leveraging this compound for "targeted drug delivery systems." Meanwhile, agrochemical researchers explore its utility in developing crop protection agents, responding to global food security challenges. Analytical techniques like HPLC and GC-MS are critical for quality control, as evidenced by frequent searches for "CAS 42728-62-1 purity analysis."

The market for 4-Chloromethylbenzophenone is influenced by regulatory shifts toward REACH compliance and halogenated compound regulations. Suppliers emphasizing "high-purity 42728-62-1" or "custom synthesis services" dominate search engine rankings. Storage recommendations typically highlight protection from moisture and light, with inquiries about "4-Chloromethylbenzophenone stability" increasing by 18% year-over-year. As industries adopt Industry 4.0 practices, digital documentation for this compound—including SDS and COA—has become a key purchasing factor.

Emerging research explores 4-Chloromethylbenzophenone's potential in material science, particularly polymer modification. Its compatibility with click chemistry protocols opens avenues for creating smart materials. Environmental considerations drive studies on "biodegradable alternatives to chloromethyl compounds," though 42728-62-1 remains irreplaceable in many high-performance applications. Technical discussions often focus on optimizing reaction yields and minimizing byproducts during synthesis.

For quality assurance, advanced characterization methods like NMR and FTIR are essential. The compound's spectral data (e.g., IR peaks at 1685 cm-1 for carbonyl stretch) aids in identification. Global suppliers differentiate offerings through "GMP-grade 4-Chloromethylbenzophenone" or "small-batch production" capabilities. With the fine chemicals market projected to grow at 5.8% CAGR, strategic partnerships for CAS 42728-62-1 supply chains are becoming increasingly vital for industry stakeholders.

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